Cas no 76003-29-7 (tert-butyl 3-oxopiperazine-1-carboxylate)

tert-butyl 3-oxopiperazine-1-carboxylate Properties

Names and Identifiers

• 1-Boc-3-Oxopiperazine
• tert-Butyl 3-Oxopiperazine-1-carboxylate
• 3-Oxo-piperazine-1-carboxylic acid tert-butylester
• 4-Boc-2-oxopiperazine
• 4-N-Boc-2-oxo-piperadzine
• 4-N-Boc-2-oxo-piperazine
• 1-(tert-Butoxycarbonyl)-3-oxopiperazine
• 3-Oxopiperazine-1-carboxylic Acid tert-Butyl Ester
• n-boc-3-oxopiperazine
• 4-boc-piperazinone
• 3-Oxo-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-oxo-1-piperazinecarboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 3-OXO-, 1,1-DIMETHYLETHYL ESTER
• 2-oxo-4-(tert-butoxycarbonyl)piperazine
• N-Boc-piperazin-3-one
• tert-butyl
• Boc-3-oxopiperazine
• BB 0254036
• 4-(tert-butoxycarbonyl)-2-piperazinone
• AKOS000302339
• 4-t-butoxycarbonyl-2-oxopiperazine
• 1-t-butyloxycarbonyl-3-oxopiperazine
• FCMLWBBLOASUSO-UHFFFAOYSA-N
• IDI1_011160
• 4-Bromo-3,5-dimethoxybenzoylchloride
• Z57397192
• 1-Boc-3-oxo-piperazine
• BCP23138
• 4-N-Boc-2-oxo-piperazine; tert-Butyl 3-oxopiperazine-1-carboxylate; 3-Oxopiperazine-1-carboxylic acid tert-butyl ester
• AC-6696
• SCHEMBL190307
• 4-tert-butoxycarbonyl-2-piperazinone
• 4-tert-butoxycarbonylpiperazin-2-one
• 1,1-dimethylethyl 3-oxo-1-piperazinecarboxylate
• 1-Boc-3-oxopiperazine, puriss., 98%
• 4-tert-butyloxycarbonyl-2-piperazinone
• IFLab1_005757
• WAY-272085
• t-Butyl 3-Oxo-1-piperazinecarboxylate
• DTXSID70390102
• 4-(tert-butyloxycarbonyl)piperazin-2-one
• 4-(tert-Butyloxycarbonyl)-piperazin-2-one
• FT-0630063
• 3-Oxo-piperazine-1-carboxylic acidtert-butylester
• 4-tert-butyloxycarbonyl-piperazin-2-one
• 4-tert butoxycarbonylpiperazin-2-one
• PIPERAZIN-3-ONE, N1-BOC PROTECTED
• B3804
• A9645
• PS-5186
• 4-(tert-Butyloxycarbonyl)-2-oxopiperazine
• piperazin-3-one-1-carboxylic acid tert-butyl ester
• 1-tert-butoxycarbonyl-3-oxopiperazine
• AN-329/42173581
• AM20100743
• tert-butyl-3-oxopiperazine-1-carboxylate
• 1-Boc-3-oxopiperazine, 98%
• Tert-butyl 3-oxo-piperazinecarboxylate
• PB29196
• 76003-29-7
• MFCD02181069
• 4-(t-Butyloxycarbonyl)-piperazin-2-one
• SY005965
• CS-W001639
• F1443-4359
• HY-W001639
• 1-t-Butoxycarbonyl-3-oxopiperazine
• W-203739
• HMS1428F15
• EN300-61882
• 4-n-boc-piperazin-2-one
• 5-oxopiperazine-1-carboxylic acid tert-butyl ester
• 1-Boc-oxopiperzine
• 4-Boc-2-piperazinone
• 4-tert-butoxycarbonyl-2-oxopiperazine
• ALBB-016809
• tert-butyl3-oxopiperazine-1-carboxylate
• BBL001483
• DB-031890
• tert-butyl 3-oxopiperazine-1-carboxylate;3-Oxo-piperazine-1-carboxylic acid tert-butyl ester
• STK121138
• +Expand

• MDL： MFCD02181069
• InChIKey： FCMLWBBLOASUSO-UHFFFAOYSA-N
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-10-7(12)6-11/h4-6H2,1-3H3,(H,10,12)
• SMILES： O(C(N1CC(NCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.116
• Heavy Atom Count: 14
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 58.6

Experimental Properties

• LogP: 0.62000
• PSA: 58.64000
• Refractive Index: 1.479
• Boiling Point: 359.1±35.0 °C at 760 mmHg
• Melting Point: 158.0 to 164.0 deg-C
• Flash Point: 171℃
• Color/Form: White to Yellow Solid
• Solubility: Not determined.
• Density: 1.129

tert-butyl 3-oxopiperazine-1-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

tert-butyl 3-oxopiperazine-1-carboxylate Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%